4-bromo-5-chlorothiophene-2-carbonitrile
Description
4-Bromo-5-chlorothiophene-2-carbonitrile is a halogenated heterocycle . It has an empirical formula of C5H2BrNS and a molecular weight of 188.05 . The compound is typically provided in solid form .
Molecular Structure Analysis
The molecular structure of 4-bromo-5-chlorothiophene-2-carbonitrile can be represented by the SMILES stringBrc1csc(c1)C#N . The InChI key for this compound is DJYVXBJLHPKUKS-UHFFFAOYSA-N .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-bromo-5-chlorothiophene-2-carbonitrile can be achieved through a multi-step process involving the introduction of the bromo and chloro substituents onto a thiophene ring, followed by the addition of a cyano group to the carbon atom adjacent to the bromo substituent.", "Starting Materials": [ "Thiophene", "Bromine", "Chlorine", "Sodium cyanide", "Copper(I) iodide", "Copper(II) sulfate pentahydrate", "Sodium sulfite", "Sodium hydroxide", "Acetic acid", "Ethanol" ], "Reaction": [ "Step 1: Bromination of Thiophene", "React Thiophene with Bromine in the presence of Copper(I) iodide as a catalyst to obtain 2-bromo thiophene.", "Step 2: Chlorination of 2-bromo thiophene", "React 2-bromo thiophene with Chlorine in the presence of Copper(II) sulfate pentahydrate as a catalyst to obtain 4-bromo-5-chloro thiophene.", "Step 3: Cyanation of 4-bromo-5-chloro thiophene", "React 4-bromo-5-chloro thiophene with Sodium cyanide in the presence of Sodium sulfite and Sodium hydroxide to obtain 4-bromo-5-chlorothiophene-2-carbonitrile.", "Step 4: Purification of the product", "The crude product is purified by recrystallization from Ethanol and Acetic acid." ] } | |
CAS RN |
911030-32-5 |
Product Name |
4-bromo-5-chlorothiophene-2-carbonitrile |
Molecular Formula |
C5HBrClNS |
Molecular Weight |
222.5 |
Purity |
95 |
Origin of Product |
United States |
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